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Compound of Interest

Compound Name: 2-Bromo-3-methoxybenzaldehyde

Cat. No.: B1279745 Get Quote

Technical Guide: 2-Bromo-3-
methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

representative synthetic route for 2-Bromo-3-methoxybenzaldehyde, a valuable intermediate

in organic synthesis and drug discovery.

Core Compound Data
The fundamental molecular properties of 2-Bromo-3-methoxybenzaldehyde are summarized

in the table below.

Property Value

Molecular Formula C₈H₇BrO₂

Molecular Weight 215.05 g/mol

CAS Number 10401-18-0

IUPAC Name 2-bromo-3-methoxybenzaldehyde

SMILES COC1=C(Br)C(=C)C=C1
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Synthetic Protocol: Bromination of 3-
Methoxybenzaldehyde
The synthesis of 2-Bromo-3-methoxybenzaldehyde can be achieved via the electrophilic

bromination of 3-methoxybenzaldehyde (m-anisaldehyde). The methoxy group is an ortho-,

para-directing activator, while the aldehyde group is a meta-directing deactivator. The

regioselectivity of the bromination is therefore controlled by the interplay of these electronic

effects. A general procedure, adapted from methodologies for similar aromatic brominations, is

detailed below.

Materials:

3-Methoxybenzaldehyde

N-Bromosuccinimide (NBS)

Dimethylformamide (DMF)

Ice

Water

Dichloromethane

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Buchner funnel

Rotary evaporator

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-methoxybenzaldehyde in

dimethylformamide (DMF).

In a separate container, dissolve N-Bromosuccinimide (NBS) in DMF.

Slowly add the NBS solution to the 3-methoxybenzaldehyde solution dropwise at room

temperature.

Allow the reaction mixture to stir for several hours. The reaction progress can be monitored

by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker containing ice and water.

A precipitate of the crude product should form. Collect the solid by vacuum filtration using a

Buchner funnel.

Wash the solid thoroughly with water.

For further purification, the crude product can be dissolved in dichloromethane, washed with

water, and dried over anhydrous magnesium sulfate.

The solvent is then removed under reduced pressure using a rotary evaporator to yield the

purified 2-Bromo-3-methoxybenzaldehyde.

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 2-Bromo-3-
methoxybenzaldehyde from 3-methoxybenzaldehyde.

Start:
3-Methoxybenzaldehyde

Reaction:
Bromination with NBS in DMF

1. Dissolution Workup:
Precipitation in Ice/Water

2. Quenching Purification:
Filtration & Drying

3. Isolation Product:
2-Bromo-3-methoxybenzaldehyde

4. Final Product

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-3-methoxybenzaldehyde.
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To cite this document: BenchChem. [2-Bromo-3-methoxybenzaldehyde molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279745#2-bromo-3-methoxybenzaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1279745#2-bromo-3-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1279745#2-bromo-3-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1279745#2-bromo-3-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1279745#2-bromo-3-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

